Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate

Specification

• CAS No.: 156002-64-1
• Molecular Formula: C8H14O3
• Molecular Weight: 158.197
• IUPAC Name: methyl 2-(oxan-4-yl)acetate
• Standard InChI: InChI=1S/C8H14O3/c1-10-8(9)6-7-2-4-11-5-3-7/h7H,2-6H2,1H3
• Standard InChI Key: AQZRATSFTMXYLW-UHFFFAOYSA-N
• SMILES: COC(=O)CC1CCOCC1

Introduction

Chemical Identity and Structure

Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate is a heterocyclic organic compound with a tetrahydropyran ring system connected to an acetate moiety. The compound features a saturated six-membered oxygen-containing ring (tetrahydropyran) with a methyl acetate group attached at the 4-position.

Chemical Identifiers

The compound can be identified through various standard chemical identification systems as detailed below:

Identifier Type	Value
CAS Number	156002-64-1
Chemical Formula	C₈H₁₄O₃
Molecular Weight	158.19 g/mol
IUPAC Name	methyl 2-(oxan-4-yl)acetate
PubChem CID	46738768
Standard InChI	InChI=1S/C8H14O3/c1-10-8(9)6-7-2-4-11-5-3-7/h7H,2-6H2,1H3
InChI Key	AQZRATSFTMXYLW-UHFFFAOYSA-N
SMILES Notation	COC(=O)CC1CCOCC1

The compound's molecular structure consists of a tetrahydropyran ring with a methyl acetate substituent at the 4-position, giving it unique chemical properties and reactivity patterns.

Structural Features

The central structural feature of this compound is the saturated heterocyclic tetrahydropyran ring containing an oxygen atom. At the 4-position of this ring, a methylene group connects to an acetate moiety, which includes a carboxyl group esterified with methanol. This arrangement results in a molecule containing three oxygen atoms: one in the tetrahydropyran ring and two in the ester group.

Physical and Chemical Properties

The physical and chemical properties of Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate determine its behavior in various conditions and influence its applications in different fields.

Physical Properties

Property	Value
Physical State	Not specified in sources
Boiling Point	208.5 °C at 760 mmHg
Melting Point	Not available
Density	Not available
Solubility	Expected to be soluble in common organic solvents based on structure

The compound's relatively high boiling point of 208.5 °C at atmospheric pressure indicates significant intermolecular forces, likely due to the presence of polar functional groups that can participate in dipole-dipole interactions.

Related Compounds and Derivatives

Understanding the relationship between Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate and structurally similar compounds provides context for its chemical behavior and potential applications.

Structural Analogs

A notable structural analog is Methyl 2-amino-2-(tetrahydro-2H-pyran-4-yl)acetate hydrochloride, which differs by having an amino group at the alpha position to the carbonyl group. This amino-substituted derivative has the chemical formula C₈H₁₆ClNO₃ and a molecular weight of 209.67 g/mol.

The presence of the amino group in this analog likely affects its reactivity, solubility, and biological activity compared to Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate. The hydrochloride salt formation also impacts physical properties and handling considerations.

Tetrahydropyran Family

Methyl 2-(tetrahydro-2H-pyran-4-YL)acetate belongs to the broader tetrahydropyran family, which includes compounds like 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid. These compounds share the core tetrahydropyran ring structure but differ in substitution patterns and functional groups.

Tetrahydropyran-containing compounds are significant in organic chemistry due to the presence of this heterocyclic oxygen-containing ring, which appears in many natural products and pharmaceutically active compounds.